Cas no 898651-92-8 (3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine
• CAS No: 898651-92-8
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD09865003
• CID: 1072979
• PubChem ID: 17011960
• Update Time: 2025-11-06

3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine
• 5-AMINO-3-(4-METHYLPHENYL)-1,2,4-THIADIAZOLE
• GA-0225
• 898651-92-8
• AKOS002330429
• CCG-326873
• SCHEMBL11332250
• DTXSID10588662
• 3-(p-Tolyl)-1,2,4-thiadiazol-5-amine
• J-510941
• MFCD09865003
• STL204912

• MDL： MFCD09865003
• Inchi： 1S/C9H9N3S/c1-6-2-4-7(5-3-6)8-11-9(10)13-12-8/h2-5H,1H3,(H2,10,11,12)
• InChI Key： UBWGQGWNNMMYIW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80Ų

Additional information on 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine

Market Research and Analysis Report on 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine (CAS No. 898651-92-8)

The compound 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine, identified by the CAS number 898651-92-8, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug discovery and development. This report provides an in-depth analysis of the latest research findings, market demands, and global supply chain dynamics surrounding this compound.

Recent studies have highlighted the unique structural properties of 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine, which make it a promising candidate for various therapeutic applications. The thiadiazole ring system is known for its versatility in binding to biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. Additionally, the presence of the methylphenyl group enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

Market demand for this compound is driven by its use as an intermediate in the synthesis of bioactive molecules. Pharmaceutical companies are increasingly leveraging this compound to develop novel drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The growing emphasis on personalized medicine and the need for more efficient drug delivery systems further amplify the demand for high-quality chemical intermediates like 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine.

From a supply chain perspective, the global market for this compound is characterized by a competitive landscape with key players operating across North America, Europe, and Asia-Pacific regions. Major suppliers are investing in advanced manufacturing technologies to ensure consistent product quality and meet the increasing demand from both academic research institutions and industrial clients.

In terms of research and development trends, there is a notable focus on optimizing synthetic routes to enhance yield and reduce production costs. Collaborative efforts between academia and industry are also fostering innovation in the application of this compound across diverse therapeutic areas.

In conclusion, 3-(4-Methylphenyl)-1,2,4-thiadiazol-5-amine (CAS No. 898651-92-8) represents a critical component in the advancement of modern pharmaceuticals. As research continues to uncover its full potential, the market for this compound is expected to grow steadily, driven by technological advancements and increasing healthcare needs worldwide.